Cas no 2138276-15-8 (N-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl-N-methylmethanesulfonamide)

• Product Name: N-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl-N-methylmethanesulfonamide
• CAS No: 2138276-15-8
• MF: C₈H₁₆N₄O₂S
• MW: 232.303239822388
• CID: 5998536
• PubChem ID: 165473559
• Update Time: 2025-10-29

N-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl-N-methylmethanesulfonamide
• 2138276-15-8
• EN300-1110661
• N-[2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl]-N-methylmethanesulfonamide

• Inchi： 1S/C8H16N4O2S/c1-7-8(9)6-12(10-7)5-4-11(2)15(3,13)14/h6H,4-5,9H2,1-3H3
• InChI Key： PSPCIZSZZOYLDD-UHFFFAOYSA-N
• SMILES： S(C)(N(C)CCN1C=C(C(C)=N1)N)(=O)=O

Computed Properties

• Exact Mass: 232.09939694g/mol
• Monoisotopic Mass: 232.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 89.6Ų

Additional information on N-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl-N-methylmethanesulfonamide

Introduction to N-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl-N-methylmethanesulfonamide (CAS No. 2138276-15-8)

N-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl-N-methylmethanesulfonamide, identified by its CAS number 2138276-15-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyrazole ring substituted with an amino group at the 4-position and a methyl group at the 3-position, contribute to its unique chemical and pharmacological properties.

The< strong>N-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl-N-methylmethanesulfonamide molecule exhibits a complex arrangement of functional groups, including an ethyl chain linked to the pyrazole ring and a methylsulfonamide moiety at the other end. This structural configuration allows for multiple interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development. The< strong>methylsulfonamide group is known for its ability to enhance binding affinity and selectivity, which is crucial for developing effective pharmaceutical agents.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The< strong>4-amino-3-methylpyrazole core structure is particularly noteworthy as it can be modified in various ways to tailor its biological effects. For instance, studies have shown that substituents at different positions of the pyrazole ring can significantly influence the compound's pharmacokinetic profile and target specificity.

One of the most compelling aspects of N-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl-N-methylmethanesulfonamide is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The presence of both an amino group and a methylsulfonamide group provides multiple points for chemical modification, allowing researchers to explore diverse structural analogs. This flexibility is essential for optimizing drug candidates for clinical use.

The< strong>CAS number 2138276-15-8 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize this compound in their studies. The CAS registry number is particularly important in ensuring consistency across different research groups and publications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like N-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl-N-methylmethanesulfonamide. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and reducing the time required to develop new drugs. By leveraging computational methods, researchers can identify promising leads more rapidly and with greater precision.

The< strong>pyrazole derivatives are known for their ability to modulate various biological pathways. For example, some pyrazole-based compounds have been shown to inhibit kinases, which are enzymes involved in cell signaling pathways associated with cancer growth and inflammation. The< strong>methylsulfonamide moiety in N-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl-N-methylmethanesulfonamide may contribute to its ability to interact with such kinases by forming hydrogen bonds or other types of non-covalent interactions.

In addition to their potential as standalone therapeutic agents, pyrazole derivatives like N-2-(4-amino-3-methyl-1H-pyrazol-1-y)ethyl-N-methylmethanesulfonamide often serve as building blocks for more complex molecules. Their structural versatility allows them to be incorporated into larger scaffolds that enhance pharmacological properties such as solubility, bioavailability, and metabolic stability. This makes them valuable tools in medicinal chemistry research.

The synthesis of< strong>N-2-(4-amino-3-methylpyrazol)-1-y]ethy-N-methanesulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The efficiency of these synthetic routes is critical for producing sufficient quantities of the compound for preclinical studies.

Evaluation of N_2_(4)_amino_3_methypyra]zol_1_y]eth_N_methanesulfo_namide’s pharmacological activity typically involves both in vitro and in vivo assays. In vitro studies can provide initial insights into how the compound interacts with biological targets by using cell culture models or enzyme-based assays. These preliminary results help researchers prioritize compounds for further investigation. In vivo studies, on the other hand, allow for a more comprehensive assessment of the compound's efficacy and safety profiles by testing it in animal models.

The< strong>CAS number 2138276_15_8 ensures that all related research findings remain easily accessible through scientific databases such as PubMed or Scopus. Researchers can use this identifier to retrieve relevant publications, patents, or regulatory documents pertaining to this compound. This accessibility is crucial for fostering collaboration across different scientific disciplines and accelerating the pace of drug discovery innovation.

The development pipeline for N_2_(4)_amino_3_methypyra]zol_1_y]eth_N_methanesulfo_namide includes several stages ranging from initial hit identification to final clinical trials if it demonstrates sufficient promise as a therapeutic agent. Each stage involves rigorous testing to ensure that the compound meets safety standards before being considered for human use. Regulatory agencies such as the FDA or EMA play a critical role in overseeing these processes by setting guidelines that must be followed during drug development.

The structural features of N_2_(4)_amino_3_methypyra]zol_1_y]eth_N_methanesulfo_namide make it an attractive candidate for further exploration in medicinal chemistry research programs worldwide.< strong>Molecular modeling studies, combined with experimental validation through synthesis and biological assays,< strong>offer powerful tools for understanding how this compound might behave within complex biological systems.< strong>Promising results from preliminary investigations suggest that additional research could uncover novel therapeutic applications worthy of clinical development efforts.